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Angeloylgomisin O: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Angeloylgomisin O is a dibenzocyclooctadiene lignan isolated from the fruits of Schisandra

chinensis BAILL.[1]. This class of compounds has garnered significant interest in the scientific

community due to a range of biological activities, including anti-inflammatory and anti-

proliferative effects. This technical guide provides a comprehensive overview of the molecular

characteristics, isolation and purification protocols, structural elucidation, and known biological

activities of Angeloylgomisin O, with a focus on its potential modulation of key signaling

pathways.

Molecular Profile
The fundamental molecular properties of Angeloylgomisin O are summarized in the table

below.
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Property Value Source

Molecular Formula C28H34O8 --INVALID-LINK--[2]

Molecular Weight 498.6 g/mol --INVALID-LINK--[2]

CAS Number 83864-69-1 --INVALID-LINK--[2]

Experimental Protocols
Isolation and Purification
Angeloylgomisin O is naturally present in the fruits of Schisandra chinensis. The general

procedure for its isolation involves solvent extraction followed by chromatographic separation.

While a specific, detailed protocol for Angeloylgomisin O is not extensively published, the

following methodology is based on established procedures for lignan isolation from Schisandra

chinensis[3][4].

Extraction:

Dried and powdered fruits of Schisandra chinensis are extracted with a suitable solvent,

such as methanol or ethanol, at room temperature.

The resulting crude extract is then concentrated under reduced pressure.

Fractionation:

The concentrated extract is suspended in water and partitioned successively with solvents

of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to separate

compounds based on their polarity.

Chromatographic Separation:

The fraction containing Angeloylgomisin O (typically the less polar fractions) is subjected

to column chromatography on silica gel.

A gradient elution system, for example, a mixture of n-hexane and ethyl acetate with

increasing polarity, is used to separate the different lignans.
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Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing Angeloylgomisin O are pooled and further purified using preparative

high-performance liquid chromatography (HPLC) to yield the pure compound.

Structural Elucidation
The structure of Angeloylgomisin O has been determined using a combination of

spectroscopic techniques[1].

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the

exact molecular weight and elemental composition, confirming the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and chemical environment of protons in the

molecule.

¹³C NMR: Reveals the number and types of carbon atoms.

2D NMR (COSY, HSQC, HMBC): These experiments are used to establish the

connectivity between protons and carbons, allowing for the complete assignment of the

chemical structure. While specific spectral data for Angeloylgomisin O is not readily

available in public databases, data for similar lignans like Angeloylgomisin H can be found

on platforms such as PubChem[5].

Biological Activity and Signaling Pathways
Extracts of Schisandra chinensis and its constituent lignans have been reported to possess

various biological activities, including anti-inflammatory and anti-proliferative effects. While

specific studies on the signaling pathways of Angeloylgomisin O are limited, the known

activities of related lignans suggest potential mechanisms of action.

Anti-inflammatory Activity
Lignans from Schisandra have been shown to exert anti-inflammatory effects by modulating

key signaling pathways, such as the NF-κB and MAPK pathways[6]. These pathways are

central to the inflammatory response.
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NF-κB Signaling Pathway: In its inactive state, NF-κB is sequestered in the cytoplasm by

inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to the phosphorylation and

subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the

expression of pro-inflammatory genes. It is hypothesized that Angeloylgomisin O may

inhibit this pathway by preventing the degradation of IκB.
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Caption: Proposed inhibition of the NF-κB signaling pathway by Angeloylgomisin O.

MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is another

crucial regulator of inflammation. It involves a cascade of protein kinases that, upon

activation by inflammatory stimuli, lead to the expression of inflammatory mediators. Lignans

may interfere with the phosphorylation cascade at various levels, thereby reducing the

inflammatory response.
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Caption: Potential inhibition of the MAPK signaling pathway by Angeloylgomisin O.
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Anti-proliferative and Apoptotic Activity
Several lignans from Schisandra have demonstrated the ability to inhibit the growth of cancer

cells and induce apoptosis (programmed cell death)[3][7]. The proposed mechanisms often

involve cell cycle arrest and the activation of caspase cascades.

Cell Cycle Arrest: Cancer is characterized by uncontrolled cell division. Some natural

compounds can halt the cell cycle at specific checkpoints (e.g., G1/S or G2/M), preventing

cancer cells from proliferating[8].

Induction of Apoptosis: Apoptosis is a natural process of cell death that is often dysregulated

in cancer. Compounds like Angeloylgomisin O may trigger apoptosis through the intrinsic

(mitochondrial) or extrinsic (death receptor) pathways, leading to the activation of caspases,

which are proteases that execute cell death[9].
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Caption: General experimental workflow for Angeloylgomisin O research.
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Conclusion
Angeloylgomisin O represents a promising natural product with potential therapeutic

applications, particularly in the areas of inflammation and oncology. Further research is

warranted to fully elucidate its mechanisms of action and to evaluate its efficacy and safety in

preclinical and clinical studies. This guide provides a foundational resource for researchers

embarking on the study of this intriguing lignan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b593424#angeloylgomisin-o-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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